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Cat. No.: B1679569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rosiglitazone Maleate is a potent and selective agonist of the peroxisome proliferator-

activated receptor-gamma (PPARγ), a nuclear receptor that plays a pivotal role in the

regulation of glucose and lipid metabolism.[1][2] As a member of the thiazolidinedione class of

drugs, it enhances insulin sensitivity in key tissues such as adipose tissue, skeletal muscle, and

the liver.[2][3] This document provides detailed protocols for the preparation of Rosiglitazone
Maleate for administration in mouse studies, covering various routes of administration and

summarizing key dosage information from published research.

Mechanism of Action
Rosiglitazone Maleate exerts its therapeutic effects by binding to and activating PPARγ. This

activation leads to the regulation of gene transcription for a suite of genes involved in glucose

and lipid metabolism. A key outcome of PPARγ activation is the increased expression of the

glucose transporter type 4 (GLUT4), which facilitates glucose uptake into cells, thereby

lowering blood glucose levels.[1][2] Additionally, Rosiglitazone influences adipocyte

differentiation, promoting the storage of fatty acids and reducing circulating free fatty acids,

which are known contributors to insulin resistance.[1] The drug also possesses anti-

inflammatory properties, further contributing to improved insulin sensitivity.[1][4]
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Data Presentation
Solubility of Rosiglitazone Maleate

Solvent Solubility Notes

Dimethyl sulfoxide (DMSO) ~95-100 mg/mL[3][5]

Fresh, moisture-free DMSO is

recommended as absorbed

moisture can reduce solubility.

[3]

Dimethylformamide (DMF) ~10 mg/mL[6]

Can be used as an initial

solvent before dilution in

aqueous buffers.[6]

Ethanol ~0.25 mg/mL[6]

1:1 solution of DMF:PBS (pH

7.2)
~0.5 mg/mL[6]

Aqueous solutions are not

recommended for storage for

more than one day.[6]

0.5% CMC-Na in saline 10 mg/mL (suspended)
Requires sonication to form a

suspension.[7]

10% DMSO, 40% PEG300,

5% Tween-80 in saline
≥ 5 mg/mL[7] Forms a clear solution.

10% DMSO in 90% corn oil ≥ 5 mg/mL[7] Forms a clear solution.

Glycine/HCl buffer (pH 2.3) 7.5 mg/mL[8]

Used for oral gavage in

neuroblastoma xenograft

studies.[8]
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Administration
Route

Dosage Range Vehicle Study Context

Oral Gavage 10 mg/kg

Phosphate-buffered

saline + 10%

DMSO[9]

Study of apoptosis in

periapical lesions.[9]

150 mg/kg
Glycine/HCl buffer (pH

2.3)[8]

Anti-tumor activity in

neuroblastoma

xenografts.[8]

Intraperitoneal (i.p.)

Injection
10 mg/kg

Normal saline (0.9%

NaCl)[10]

Acute and chronic

treatment to study

insulin tolerance.[10]

Dietary Admixture 70 mg/kg of diet High-Fat Diet

Study of hepatic

steatosis in diet-

induced obese mice.

[11]

Experimental Protocols
Preparation for Oral Gavage
1. Suspension in Carboxymethylcellulose (CMC)

Objective: To prepare a suspension of Rosiglitazone Maleate for oral gavage.

Materials:

Rosiglitazone Maleate powder

Low-viscosity Carboxymethylcellulose sodium (CMC-Na)

Sterile saline (0.9% NaCl)

Sterile conical tubes

Sonicator
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Protocol:

Prepare a 0.5% (w/v) solution of CMC-Na in sterile saline. This can be done by slowly

adding CMC-Na to the saline while stirring vigorously to prevent clumping. Autoclave the

solution to ensure sterility.

Weigh the required amount of Rosiglitazone Maleate powder.

In a sterile conical tube, add a small volume of the 0.5% CMC-Na solution to the

Rosiglitazone Maleate powder to create a paste.

Gradually add the remaining volume of the 0.5% CMC-Na solution to the paste while

vortexing to achieve the desired final concentration (e.g., 1 mg/mL for a 10 mg/kg dose in

a mouse receiving 0.1 mL/10g body weight).

Sonicate the suspension to ensure a uniform particle size and prevent settling.

Store the suspension at 4°C and ensure it is well-mixed before each administration.

2. Solution in a Co-Solvent System

Objective: To prepare a clear solution of Rosiglitazone Maleate for oral gavage.

Materials:

Rosiglitazone Maleate powder

DMSO

PEG300

Tween-80

Sterile saline (0.9% NaCl)

Protocol:
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Dissolve the required amount of Rosiglitazone Maleate in DMSO to create a stock

solution.

In a separate tube, prepare the vehicle by mixing 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% sterile saline (v/v/v/v).[7]

Add the Rosiglitazone Maleate stock solution to the vehicle to achieve the final desired

concentration.

Vortex thoroughly to ensure complete mixing. This should result in a clear solution.

Preparation for Intraperitoneal Injection
Objective: To prepare a sterile solution of Rosiglitazone Maleate for intraperitoneal injection.

Materials:

Rosiglitazone Maleate powder

Sterile normal saline (0.9% NaCl)

Sterile conical tubes

Sterile filter (0.22 µm)

Protocol:

Weigh the required amount of Rosiglitazone Maleate powder.

Dissolve the powder in a small volume of sterile normal saline. Gentle warming and

vortexing may be required to aid dissolution.

Once dissolved, bring the solution to the final desired volume with sterile normal saline.

Sterilize the solution by passing it through a 0.22 µm sterile filter into a sterile container.

Store the sterile solution at 4°C.
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Preparation for Dietary Admixture
Objective: To incorporate Rosiglitazone Maleate into a powdered rodent diet.

Materials:

Rosiglitazone Maleate powder

Powdered rodent diet (e.g., high-fat diet)

A suitable blender or mixer

Protocol:

Calculate the total amount of Rosiglitazone Maleate needed for the entire batch of diet

based on the desired final concentration (e.g., 70 mg/kg of diet).[11]

In a blender, pre-mix the weighed Rosiglitazone Maleate powder with a small portion of

the powdered diet.

Gradually add the remaining diet to the blender in increments, mixing thoroughly after

each addition to ensure a homogenous distribution of the drug throughout the diet.

Store the medicated diet in a sealed, airtight container at 4°C to maintain stability.

Mandatory Visualizations
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Caption: Rosiglitazone Maleate signaling pathway.
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Caption: Workflow for oral gavage dose preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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